Cas no 19262-95-4 (Diphosphoric acid,strontium salt (9CI))

• Product Name: Diphosphoric acid,strontium salt (9CI)
• CAS No: 19262-95-4
• MF: O₇P₂Sr₂
• MW: 349.183327674866
• CID: 217298
• PubChem ID: 166911
• Update Time: 2025-04-19

Diphosphoric acid,strontium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,strontium salt (9CI)
• Diphosphoric acid, strontium salt
• strontium,phosphonato phosphate
• 13812-81-2
• distrontium;phosphonato phosphate
• Strontium pyrophosphate
• alpha strontium diphosphate
• Diphosphoric acid, strontium salt (1:2)
• alpha distrontium diphosphate
• DTXSID70889622
• 19262-95-4
• Strontium pyrophosphate, powder, -200 mesh, 99.9% trace metals basis
• Distrontium diphosphate
• EINECS 237-461-4

• Inchi： 1S/H4O7P2.2Sr/c1-8(2,3)7-9(4,5)6;;/h(H2,1,2,3)(H2,4,5,6);;/q;2*+2/p-4
• InChI Key： QGKBPWOLFJRLKE-UHFFFAOYSA-J
• SMILES： [Sr+2].[Sr+2].P(=O)([O-])([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 259.84096
• Monoisotopic Mass: 349.7231508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 129.95